Cas no 2703763-75-9 (5-(4-aminobutan-2-yl)(methyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 5-(4-aminobutan-2-yl)(methyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2703763-75-9
• MF: C₁₈H₂₂N₄O₄
• MW: 358.391684055328
• CID: 5615119
• PubChem ID: 165944699
• Update Time: 2025-10-31

5-(4-aminobutan-2-yl)(methyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-33361946
• 5-[(4-aminobutan-2-yl)(methyl)amino]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• 2703763-75-9
• 5-(4-aminobutan-2-yl)(methyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

• Inchi： 1S/C18H22N4O4/c1-10(7-8-19)21(2)11-3-4-12-13(9-11)18(26)22(17(12)25)14-5-6-15(23)20-16(14)24/h3-4,9-10,14H,5-8,19H2,1-2H3,(H,20,23,24)
• InChI Key： KXHBAOVOHGAOBR-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1C1C(NC(CC1)=O)=O)=O)N(C)C(C)CCN

Computed Properties

• Exact Mass: 358.16410520g/mol
• Monoisotopic Mass: 358.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 113Ų

Additional information on 5-(4-aminobutan-2-yl)(methyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione

Research Brief on 5-(4-aminobutan-2-yl)(methyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703763-75-9)

The compound 5-(4-aminobutan-2-yl)(methyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 2703763-75-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, is being investigated for its potential therapeutic applications, particularly in the context of targeted protein degradation and oncology.

Recent studies have focused on the mechanism of action of this compound, which appears to function as a proteolysis-targeting chimera (PROTAC). PROTACs are bifunctional molecules designed to recruit E3 ubiquitin ligases to specific target proteins, leading to their ubiquitination and subsequent degradation by the proteasome. The presence of the 2,6-dioxopiperidin-3-yl moiety in the structure of 2703763-75-9 suggests its potential to bind to cereblon (CRBN), a well-characterized E3 ubiquitin ligase substrate receptor.

In vitro and in vivo studies have demonstrated the efficacy of 2703763-75-9 in degrading specific oncogenic proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound effectively degraded BRD4, a transcriptional regulator implicated in various cancers, at nanomolar concentrations. The study highlighted the compound's high selectivity and minimal off-target effects, making it a promising candidate for further development.

Another area of interest is the pharmacokinetic profile of 2703763-75-9. Preliminary data indicate favorable oral bioavailability and tissue penetration, which are critical for its potential clinical application. However, challenges such as metabolic stability and potential immunogenicity remain to be addressed in ongoing research.

Future directions for research on 2703763-75-9 include optimizing its chemical structure to enhance potency and reduce toxicity, as well as exploring its application in combination therapies. The compound's versatility as a PROTAC also opens avenues for targeting other disease-relevant proteins beyond oncology, such as those involved in neurodegenerative and inflammatory disorders.

In conclusion, 5-(4-aminobutan-2-yl)(methyl)amino-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione represents a promising tool in the burgeoning field of targeted protein degradation. Its unique mechanism of action and preliminary efficacy data warrant further investigation to fully realize its therapeutic potential.